Strongly luminescent metal–organic compounds: spectroscopic properties and crystal structure of substituted 1,8-naphthyridine and its zinc(II) complex
New Journal of Chemistry Pub Date: 2000-12-08 DOI: 10.1039/B005644H
Abstract
N,N′-Bisbenzyl-2,7-diamino-1,8-naphthyridine (L) and its zinc(II) complex, [Zn(L)2(OAc)2], are strongly luminescent materials with emission quantum yields in methanol being 0.38 and 0.59, respectively. The crystal structure of [Zn(L)2(OAc)2] features a one-dimensional chain structure through intermolecular π–π stacking interactions. A broad emission band ranging from 400 to 600 nm is observed from the [Zn(L)2(OAc)2] solid at room temperature.
Recommended Literature
- [1] Small-molecule inhibitors of bacterial-producing metallo-β-lactamases: insights into their resistance mechanisms and biochemical analyses of their activities
- [2] Thermodynamic properties of simple ionic mixtures
- [3] A trinuclear complex containing MnIIMnIIIMnIV, radicals, quinone and chloride ligands potentially relevant to PS II
- [4] Two-dimensional copper thio- and seleno-cyanates†
- [5] 3d–4f heterometallic complexes by the reduction of transition metal carbonyls with bulky LnII amidinates†
- [6] Front cover
- [7] Back cover
- [8] Front cover
- [9] Monodisperse nonionic phytanyl ethylene oxidesurfactants: high throughput lyotropic liquid crystalline phase determination and the formation of liposomes, hexosomes and cubosomes†
- [10] Combined therapies with nanostructured carbon materials: there is room still available at the bottom
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 15366-08-2
